Cas no 2228306-92-9 (1,1,1-Trifluoro-3-(1-methylcyclopropyl)propan-2-amine)

• Product Name: 1,1,1-Trifluoro-3-(1-methylcyclopropyl)propan-2-amine
• CAS No: 2228306-92-9
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 5780004
• PubChem ID: 165632991
• Update Time: 2025-05-26

1,1,1-Trifluoro-3-(1-methylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(1-methylcyclopropyl)propan-2-amine
• EN300-1946881
• 2228306-92-9
• 1,1,1-Trifluoro-3-(1-methylcyclopropyl)propan-2-amine

• Inchi： 1S/C7H12F3N/c1-6(2-3-6)4-5(11)7(8,9)10/h5H,2-4,11H2,1H3
• InChI Key： LMGCHEGNPWLBFY-UHFFFAOYSA-N
• SMILES： FC(C(CC1(C)CC1)N)(F)F

Computed Properties

• Exact Mass: 167.09218387g/mol
• Monoisotopic Mass: 167.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1,1,1-Trifluoro-3-(1-methylcyclopropyl)propan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-(1-methylcyclopropyl)propan-2-amine (CAS No. 2228306-92-9)

The compound 1,1,1-Trifluoro-3-(1-methylcyclopropyl)propan-2-amine, identified by its CAS number 2228306-92-9, is a fluorinated amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and methylcyclopropyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating physicochemical properties such as lipophilicity and metabolic stability, which are critical in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry and materials science. The 1,1,1-Trifluoro-3-(1-methylcyclopropyl)propan-2-amine exemplifies this trend, as its fluorine atoms enhance binding affinity and bioavailability. This aligns with the growing focus on precision medicine and targeted therapies, where fluorinated molecules play a pivotal role. Additionally, its cyclopropyl ring contributes to conformational rigidity, a desirable trait in drug design to improve selectivity and reduce off-target effects.

The synthesis and characterization of CAS 2228306-92-9 have been explored in peer-reviewed studies, highlighting its versatility as a building block. For instance, it can be employed in the preparation of small-molecule inhibitors for enzymes involved in inflammatory pathways. This resonates with current research hotspots like immune modulation and chronic disease management, where novel chemical entities are sought to address unmet medical needs. Furthermore, its stability under physiological conditions makes it a candidate for prodrug development, a strategy gaining traction in optimizing drug delivery.

From an industrial perspective, 1,1,1-Trifluoro-3-(1-methylcyclopropyl)propan-2-amine is also relevant to agrochemical innovation. Fluorinated compounds are known to improve pesticide efficacy and environmental profiles, aligning with global initiatives for sustainable agriculture. Its potential as a crop protection agent precursor underscores the intersection of chemistry and green technology, a topic frequently searched by professionals in the field.

Quality control and scalability are critical considerations for CAS 2228306-92-9. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry ensure its purity and consistency, meeting the stringent requirements of Good Manufacturing Practices (GMP). This aspect is particularly relevant to manufacturers and researchers seeking reliable sources of high-purity intermediates for large-scale applications.

In summary, 1,1,1-Trifluoro-3-(1-methylcyclopropyl)propan-2-amine represents a compelling case study in the convergence of fluorine chemistry and applied life sciences. Its multifaceted applications—from drug discovery to agrochemicals—reflect broader trends in molecular innovation and sustainability. As scientific inquiries into its properties and uses expand, this compound is poised to remain a subject of interest in both academic and industrial settings.